1,1,3,3-Tetrafluoro-2-(trifluoromethyl)hept-1-ene

• CAS No.: 62116-43-2
• Molecular Formula: C8H9F7
• Molecular Weight: 238.15 g/mol
• IUPAC Name: 1,1,3,3-tetrafluoro-2-(trifluoromethyl)hept-1-ene
• InChI: InChI=1S/C8H9F7/c1-2-3-4-7(11,12)5(6(9)10)8(13,14)15/h2-4H2,1H3
• InChI Key: QACJFZXPHMVQTI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=C(F)F)C(F)(F)F)(F)F

Description

1,1,3,3-Tetrafluoro-2-(trifluoromethyl)hept-1-ene is a fluorinated organic compound with the molecular formula C8H7F7. This compound is part of the hydrofluoroolefins (HFOs) family, which are known for their applications in various industrial processes due to their unique chemical properties, such as low global warming potential and zero ozone depletion potential .

Preparation Methods

The synthesis of 1,1,3,3-Tetrafluoro-2-(trifluoromethyl)hept-1-ene typically involves the fluorination of appropriate precursors under controlled conditions. One common method includes the reaction of hept-1-ene with fluorinating agents such as hydrogen fluoride or elemental fluorine in the presence of catalysts like antimony pentachloride or cobalt trifluoride . Industrial production methods often utilize continuous flow reactors to ensure precise control over reaction conditions, such as temperature and pressure, to maximize yield and purity .

Chemical Reactions Analysis

1,1,3,3-Tetrafluoro-2-(trifluoromethyl)hept-1-ene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding fluorinated carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of partially or fully hydrogenated products.

Substitution: Nucleophilic substitution reactions can occur with reagents like sodium methoxide or potassium tert-butoxide, leading to the replacement of fluorine atoms with other functional groups.

Scientific Research Applications

1,1,3,3-Tetrafluoro-2-(trifluoromethyl)hept-1-ene has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds, which are valuable in materials science and pharmaceuticals.

Biology: The compound’s unique properties make it useful in the development of fluorinated biomolecules for imaging and diagnostic purposes.

Medicine: It is explored for its potential in drug development, particularly in the design of fluorinated drugs with improved metabolic stability and bioavailability.

Industry: The compound is used in the production of specialty polymers and as a refrigerant in cooling systems due to its low global warming potential.

Mechanism of Action

The mechanism of action of 1,1,3,3-Tetrafluoro-2-(trifluoromethyl)hept-1-ene involves its interaction with molecular targets through various pathways:

Molecular Targets: The compound can interact with enzymes and receptors, altering their activity and leading to specific biological effects.

Pathways: It can modulate signaling pathways by affecting the function of key proteins involved in cellular processes, such as signal transduction and gene expression.

Comparison with Similar Compounds

1,1,3,3-Tetrafluoro-2-(trifluoromethyl)hept-1-ene can be compared with other similar fluorinated compounds:

1,1,1,2-Tetrafluoro-2-(trifluoromethoxy)ethane: This compound has a similar structure but differs in its ether functionality, leading to different chemical reactivity and applications.

1,1,3,3,3-Pentafluoro-2-(trifluoromethyl)-1-propene: This compound has a shorter carbon chain and different fluorination pattern, resulting in distinct physical and chemical properties.

2,3,3,3-Tetrafluoropropene: This isomer has a different arrangement of fluorine atoms, affecting its stability and reactivity.